N-benzoyl phosphoramidic acid
Overview
Description
N-benzoyl phosphoramidic acid is a useful research compound. Its molecular formula is C7H8NO4P and its molecular weight is 201.12 g/mol. The purity is usually 95%.
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Scientific Research Applications
Formation of N-mono- and NN-di-benzoyl amines : Edmundson and Moran (1971) explored the reaction of phosphoramidate and phosphinic amide anions with benzoyl chloride and benzoic anhydride, resulting in N-mono- and NN-di-benzoyl amines. This reaction mechanism involves a pentacoordinate intermediate and is significant for the synthesis of certain amines (Edmundson & Moran, 1971).
Rearrangement of N-substituted thiophosphoryl carbonyl mixed imides : Debruin and Boros (1989) studied the uncatalyzed unimolecular rearrangement of N-Substituted O,O-dimethyl N-benzoyl phosphoramidothioates. This reaction, which leads to O,O-dimethyl N-thiobenzoyl phosphoramidates, is an example of an O,S switch, where the carbonyl oxygen atom exchanges position with the thiophosphoryl sulfur atom (Debruin & Boros, 1989).
Acylation of neutral phosphoramidates : Challis and Iley (1987) reported on the kinetics of acylation of neutral secondary phosphoramidates by acid halides and anhydrides, producing N-acylphosphoramidates and carboxamides. This study is important for understanding the reactivity of phosphoramidates in the presence of different acylating agents (Challis & Iley, 1987).
Reaction with alcohols : Zioudrou (1962) investigated the reactions of N-benzoylphosphoramidic acid with alcohols in the presence of organic bases, leading to the phosphorylation of the alcohol. This study provides insights into the potential use of N-benzoylphosphoramidic acid in synthesizing mono- and diesters (Zioudrou, 1962).
Action on esters of phosphoramidous acids : Alimov and Antokhina (1966) explored the reaction of acetyl chloride, benzoyl chloride, and ethyl chlorocarbonate on esters of phosphoramidous acids, leading to products of the Arbuzov rearrangement and other compounds. This research is significant for understanding the chemistry of phosphoramidous acids (Alimov & Antokhina, 1966).
properties
IUPAC Name |
benzamidophosphonic acid |
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InChI |
InChI=1S/C7H8NO4P/c9-7(8-13(10,11)12)6-4-2-1-3-5-6/h1-5H,(H3,8,9,10,11,12) |
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InChI Key |
QCWXBRLRXLWFJI-UHFFFAOYSA-N |
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Canonical SMILES |
C1=CC=C(C=C1)C(=O)NP(=O)(O)O |
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Molecular Formula |
C7H8NO4P |
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DSSTOX Substance ID |
DTXSID50565619 |
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| Record name | N-Benzoylphosphoramidic acid | |
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Molecular Weight |
201.12 g/mol |
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CAS RN |
36097-63-9 |
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| Record name | N-Benzoylphosphoramidic acid | |
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